3-chloro-2-(4-chloro-2-fluoro-5-isopropoxyphenyl)-4,5,6,7-tetrahydro-2H-indazole

• CAS No.: 91167-63-4
• Molecular Formula: C16H17Cl2FN2O
• Molecular Weight: 343.2 g/mol
• IUPAC Name: 3-chloro-2-(4-chloro-2-fluoro-5-propan-2-yloxyphenyl)-4,5,6,7-tetrahydroindazole
• InChI: InChI=1S/C16H17Cl2FN2O/c1-9(2)22-15-8-14(12(19)7-11(15)17)21-16(18)10-5-3-4-6-13(10)20-21/h7-9H,3-6H2,1-2H3
• InChI Key: CXKAPDFYKAWQRM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=C(C(=C1)N2C(=C3CCCCC3=N2)Cl)F)Cl

Description

3-chloro-2-(4-chloro-2-fluoro-5-isopropoxyphenyl)-4,5,6,7-tetrahydro-2H-indazole is a useful research compound. Its molecular formula is C16H17Cl2FN2O and its molecular weight is 343.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-(4-chloro-2-fluoro-5-isopropoxyphenyl)-1,2,4,5,6,7-hexahydro-3H-indazol-3-one (1 g) and phosphorus oxychloride (0.7 g) was heated under reflux heating for 6 hours. After cooling, the reaction mixture was dissolved in chloroform, washed with a 5% sodium hydroxide solution and water, dried and concentrated. The residue was purified by silica gel column chromatography to give 0.3 g of 3-chloro-2-(4-chloro-2-fluoro-5-isopropoxyphenyl)-4,5,6,7-tetrahydro-2H-indazole (Compound No. 2). nD26 1.5530.